2-Formyl-4,4-dimethoxybutanenitrile

• CAS RN: 85163-50-4
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-formyl-4,4-dimethoxybutanenitrile
• InChI: InChI=1S/C7H11NO3/c1-10-7(11-2)3-6(4-8)5-9/h5-7H,3H2,1-2H3
• InChI Key: GECTZSIHXOCIEZ-UHFFFAOYSA-N
• Canonical SMILES: COC(CC(C=O)C#N)OC

Description

2-Formyl-4,4-dimethoxybutanenitrile is a useful research compound. Its molecular formula is C7H11NO3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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Lithium diisopropylamide mono(tetrahydrofuran) (1.5 M in cyclohexane, 22.0 mL, 33.00 mmol) was added to THF (100 mL) at −30° C. and the resulting solution was stirred for 10 min before 3-cyanopropionaldehyde dimethyl acetal (3.90 mL, 29.90 mmol) was added dropwise over 5 min. After 15 min, methyl formate (2.80 mmol, 45.42 mmol) was added and the resulting solution was stirred at −20° C. to −15° C. for 2 h. The reaction mixture was quenched with water (100 mL) and washed with ether (2×50 mL, discarded). The aqueous layer was acidified with 10% HCl and extracted with ether (3×50 mL). The combined ether extracts were washed with brine (3×50 mL), dried (MgSO4), and concentrated. The residue was dissolved in dichloromethane and concentrated to remove traces of THF and provide 2.28 g (49%) of the title compound as a pale yellow oil.